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Compound of Interest

Compound Name:
NT-methyl-D-histidine

dihydrochloride

CAS No.: 2137082-08-5

Cat. No.: B2383450

Get Quote

-methyl-D-histidine dihydrochloride

Executive Safety Summary
Compound:

-methyl-D-histidine dihydrochloride Chemical Nature: Amino acid derivative (Salt form) Primary
Hazard:Irritant / Potential Corrosive (due to 2HCl moiety) RCRA Status: Non-listed (unless
characteristic D002 is met in solution)[1]

This guide provides a self-validating workflow for the disposal of

-methyl-D-histidine dihydrochloride.[1] While the parent amino acid is biologically benign, the
dihydrochloride counterion significantly alters its waste profile, rendering moist solids or
aqueous solutions acidic.[2]

IMMEDIATE ACTION CARD (Spill Response):

Solid Spill: Do not sweep dry dust (aerosol risk).[1] Cover with wet paper towels to dampen,

then scoop into a glass or polyethylene container.[1][2]
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Liquid Spill: Cover with sodium bicarbonate (

) or a commercial acid neutralizer until bubbling ceases.[1] Absorb with vermiculite.[1]

Pre-Disposal Assessment & Causality
Before disposal, you must classify the waste state.[2] The physical state dictates the regulatory

pathway because the dihydrochloride salt dissociates in water to release hydrochloric acid,

lowering pH significantly.[2]

Parameter Solid State (Powder)
Liquid State (Aqueous
Solution)

Primary Risk
Inhalation of acidic dust; Eye

irritation.[1]

Corrosivity (pH < 2.0); Skin

burns.[1]

Stability
Hygroscopic (absorbs

moisture).[1]

Stable, but prone to microbial

growth if pH > 4.[1][2]

Reactivity
Reacts exothermically with

strong bases.[1]

Reacts violent with

oxidizers/bases.[1]

Disposal Stream
Solid Chemical Waste (Non-

Regulated*).[1]

Corrosive Inorganic/Organic

Waste.[1][3]

*Note: While often "Non-Regulated" by DOT in small quantities, best practice treats it as

"Irritant Chemical Waste" to prevent downstream handling injuries.[2]

Decision Logic & Workflow (Visualization)
The following logic gate ensures compliance with EPA RCRA regulations regarding

characteristic wastes (specifically D002 Corrosivity).
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Waste Generation:
NT-methyl-D-histidine 2HCl

Determine Physical State

Solid / Powder Aqueous Solution

Is it mixed with
P-listed or U-listed toxics?

Yes No

Treat as Hazardous Waste
(Trace Contamination)

Label: 'Non-Regulated Organic Salt'
(Rec: Incineration Stream)

Measure pH

pH < 2

pH > 2

pH < 2.0
(RCRA D002)

Elementary Neutralization
(If permitted by facility)

Optional Path

Collect in HDPE Drum
Label: 'Corrosive Acidic Waste'

Standard Path

pH 5.0 - 9.0

Preferred

Sanitary Sewer
(ONLY if non-toxic & permitted)

Verify Local Limits
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Figure 1: Decision matrix for segregating solid vs. liquid waste streams to ensure RCRA

compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Powder)
Why: Solid dihydrochloride salts are hygroscopic.[1] If left in open bins, they absorb water and

become acidic sludge, compromising standard trash bags.[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined cap.[1]

Double Bagging: If the original container is broken, place the material inside a 4-mil

polyethylene bag before placing it in the waste jar.

Labeling:

Chemical Name:

-methyl-D-histidine dihydrochloride.[1]

Hazards: Check "Irritant" and "Acidic" (if applicable on your label).[1]

Waste Code: "Non-RCRA Regulated" (unless mixed with solvents).[1]

Storage: Store in the "Solid Organic / Dry Chemicals" satellite accumulation area. Do not

store next to cyanide salts or sulfides (acid contact releases toxic gas).[1]

Protocol B: Liquid Waste (Experimental Solutions)
Why: The 2HCl moiety releases protons (

).[1] A 1M solution can theoretically reach pH < 1.0, classifying it as D002 Hazardous Waste.[2]

pH Verification: Dip a calibrated pH strip into the waste solution.[1]

If pH < 2.0: Proceed to Step 2a or 2b.

If pH > 2.0: Collect in "General Organic/Aqueous" waste.[1]
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Disposal Options:

Option 2a (Collection - Recommended): Pour into a dedicated "Acidic Aqueous Waste"

carboy (HDPE).[1] Label as "Corrosive."[1][4]

Option 2b (Elementary Neutralization):Only perform if your facility permit allows bench-top

neutralization.[1]

Slowly add 1M Sodium Hydroxide (NaOH) or solid Sodium Bicarbonate while stirring.[1]

Monitor pH until it reaches 6.0–8.0.[1]

Once neutral, the solution contains only harmless amino acid and NaCl.[2] This may be

drain-disposable depending on local municipal codes (POTW limits), but collection is

always safer.[1][2]

Regulatory & Compliance Data
The following table summarizes the regulatory framework for this specific compound.

Regulatory Body Classification Code / Standard Notes

EPA (RCRA)
Characteristic Waste

(Conditional)
D002

Only applies if

aqueous solution pH

2.[1]0.

DOT Not Regulated (Solid) N/A
Class 8 (Corrosive) if

in acidic solution.[1]

GHS Irritant H315, H319, H335

Causes

skin/eye/respiratory

irritation.[2]

TSCA Research Use Only R&D Exemption
Ensure documented

inventory tracking.[1]

Self-Validation Check: Before sealing any waste container, ask: Does the label match the pH?
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If the label says "Non-Hazardous" but the pH is 1.5, the container is mislabeled and violates

RCRA.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://pubchem.ncbi.nlm.nih.gov/compound/2723645
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.osha.gov/hazcom
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://www.benchchem.com/product/b2383450?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/DE/en/Nt-Methyl-d3-histamine-Dihydrochloride/p/TRC-M312154
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/product/b2383450/docs#operational-guide-disposal-of-methyl-d-histidine-dihydrochloride-1-2
https://www.benchchem.com/product/b2383450/docs#operational-guide-disposal-of-methyl-d-histidine-dihydrochloride-1-2
https://www.benchchem.com/product/b2383450/docs#operational-guide-disposal-of-methyl-d-histidine-dihydrochloride-1-2
https://www.benchchem.com/product/b2383450/docs#operational-guide-disposal-of-methyl-d-histidine-dihydrochloride-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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